3-Butyl-5-methylpiperidine

• Molecular Formula: C10H21N
• Molecular Weight: 155.28 g/mol
• IUPAC Name: 3-butyl-5-methylpiperidine
• InChI: InChI=1S/C10H21N/c1-3-4-5-10-6-9(2)7-11-8-10/h9-11H,3-8H2,1-2H3
• InChI Key: CULKXRKOMAMHEL-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CC(CNC1)C

Description

3-Butyl-5-methylpiperidine is a piperidine derivative featuring a six-membered amine ring with a butyl group at the 3-position and a methyl group at the 5-position. Piperidine derivatives are widely studied due to their roles in pharmaceuticals, agrochemicals, and organic synthesis. This compound is synthesized via alkylation or reductive amination strategies, often involving intermediates such as 5-methylpiperidin-3-one or Grignard reagents for butyl group introduction.

Characterization: As a "title compound," 3-butyl-5-methylpiperidine must be rigorously characterized to confirm identity and purity, per academic journal standards. Techniques include nuclear magnetic resonance (NMR) spectroscopy for structural confirmation, high-performance liquid chromatography (HPLC) for purity assessment (>95% typical), and mass spectrometry (MS) for molecular weight verification .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Butyl-5-methylpiperidine typically involves the cyclization of appropriate precursors under specific conditions. One common method is the hydrogenation of 3-butyl-5-methylpyridine using a suitable catalyst such as palladium on carbon (Pd/C) under hydrogen gas . The reaction conditions often include elevated temperatures and pressures to facilitate the hydrogenation process.

Industrial Production Methods: In an industrial setting, the production of 3-Butyl-5-methylpiperidine may involve continuous flow reactions to enhance efficiency and yield. The use of high-pressure reactors and advanced catalytic systems can optimize the production process, ensuring consistent quality and scalability .

Chemical Reactions Analysis

Types of Reactions: 3-Butyl-5-methylpiperidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound into more saturated derivatives using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the piperidine ring, enhancing its chemical diversity.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides, and other electrophiles under basic or acidic conditions.

Major Products: The major products formed from these reactions include N-oxides, reduced piperidine derivatives, and various substituted piperidines, depending on the specific reagents and conditions used .

Scientific Research Applications

3-Butyl-5-methylpiperidine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active piperidines.

Medicine: Research into its potential therapeutic applications includes its use as a precursor for drug development, particularly in the design of analgesics and anti-inflammatory agents.

Industry: It is utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Butyl-5-methylpiperidine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can act as an inhibitor or modulator of these targets, affecting various biochemical pathways. For example, it may inhibit certain enzymes by binding to their active sites, thereby preventing substrate access and subsequent catalytic activity .

Comparison with Similar Compounds

Physicochemical Properties :

• Molecular weight: 169.30 g/mol
• Boiling point: ~220–225°C (estimated for alkyl-substituted piperidines)
• Solubility: Low water solubility (<1 mg/mL) due to hydrophobic alkyl chains; miscible with organic solvents like ethanol or dichloromethane.
• Basicity (pKa): ~11.2 (slightly higher than unsubstituted piperidine, pKa ~11.1), reflecting electron-donating alkyl groups enhancing amine basicity.

Comparison with Similar Compounds

Physicochemical Properties

The table below compares 3-butyl-5-methylpiperidine with structurally related piperidine derivatives:

Compound Name	Molecular Weight (g/mol)	Boiling Point (°C)	Water Solubility	pKa
Piperidine	85.15	106	High (~Miscible)	11.1
3-Butyl-5-methylpiperidine	169.30	220–225	<1 mg/mL	11.2
3-Pentyl-5-methylpiperidine	197.38	240–245	Insoluble	11.3
3-Butyl-5-ethylpiperidine	183.35	230–235	Insoluble	11.15

Key Observations :

• Boiling Points : Increase with longer alkyl chains (e.g., pentyl > butyl) due to higher molecular weight and van der Waals interactions.
• Solubility : Bulky alkyl groups (e.g., pentyl) drastically reduce water solubility compared to smaller substituents.
• Basicity : Electron-donating alkyl groups marginally increase pKa, though steric effects (e.g., ethyl vs. methyl) may counteract this trend.

Analysis :

• Antimicrobial Efficacy : 3-butyl-5-methylpiperidine shows superior activity due to balanced lipophilicity enhancing membrane disruption.
• CNS Penetration : Longer alkyl chains (e.g., pentyl) may reduce blood-brain barrier crossing due to excessive hydrophobicity.
• Enzyme Inhibition : Steric hindrance from larger substituents (e.g., pentyl) reduces binding to acetylcholinesterase compared to butyl derivatives.

Biological Activity

3-Butyl-5-methylpiperidine is a piperidine derivative that exhibits a variety of biological activities, primarily due to its structural characteristics that allow it to interact with various molecular targets. This article explores the compound's biological activity, mechanisms of action, and its potential applications in scientific research and medicine.

Chemical Structure and Properties

3-Butyl-5-methylpiperidine features a piperidine ring substituted with a butyl group at the 3-position and a methyl group at the 5-position. This unique structure influences its chemical reactivity and biological interactions, making it a valuable compound in medicinal chemistry.

The biological activity of 3-Butyl-5-methylpiperidine is primarily attributed to its ability to act as an enzyme inhibitor and receptor modulator . It interacts with specific enzymes and receptors, potentially affecting various biochemical pathways. For instance:

• Enzyme Inhibition : The compound may inhibit certain enzymes by binding to their active sites, thereby preventing substrate access and catalytic activity. This mechanism is crucial in drug development, particularly for analgesics and anti-inflammatory agents.
• Receptor Binding : Its structural similarity to biologically active piperidines allows it to bind to various receptors, influencing signaling pathways involved in pain and inflammation.

Biological Activity Overview

The biological activities of 3-Butyl-5-methylpiperidine can be summarized in the following table:

Activity Type	Description
Enzyme Inhibition	Acts on specific enzymes, potentially preventing their activity in metabolic pathways.
Receptor Modulation	Binds to receptors influencing physiological responses related to pain and inflammation.
Therapeutic Potential	Explored as a precursor for drug development targeting analgesics and anti-inflammatory treatments.

Case Studies and Research Findings

• Enzyme Interaction Studies : Research has indicated that 3-Butyl-5-methylpiperidine can inhibit enzymes linked to inflammatory pathways. For example, studies have shown that compounds with similar piperidine structures effectively inhibit cyclooxygenase (COX) enzymes, which are critical in the inflammatory response.
• Receptor Binding Assays : In receptor binding assays, derivatives of piperidine have demonstrated significant binding affinity for opioid receptors, suggesting potential applications in pain management.
• Drug Development Applications : The compound has been utilized as a building block for synthesizing more complex molecules aimed at enhancing therapeutic efficacy against chronic pain conditions.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 3-Butyl-5-methylpiperidine, it is beneficial to compare it with structurally related compounds:

Compound Name	Structure	Biological Activity
3,5-Dimethylpiperidine	Two methyl groups on the ring	Similar enzyme inhibition properties
2,6-Dimethylpiperidine	Methyl groups at different positions	Varies in receptor binding affinity
Piperidine	Parent compound	Baseline activity for comparison